Cas no 2172177-69-2 (benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate)

• Product Name: benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate
• CAS No: 2172177-69-2
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 6417143
• PubChem ID: 165518630
• Update Time: 2025-05-26

benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate
• 2172177-69-2
• EN300-1285418

• Inchi： 1S/C15H21N3O3/c16-13(19)9-15(17)7-4-8-18(11-15)14(20)21-10-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11,17H2,(H2,16,19)
• InChI Key： PFVHAHKMAXCEKS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(CC(N)=O)(C1)N)=O

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.6Ų

Additional information on benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate

Recent Advances in the Study of Benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate (CAS: 2172177-69-2)

Benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate (CAS: 2172177-69-2) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have explored its applications in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the use of benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate as a key intermediate in the synthesis of small-molecule inhibitors targeting the enzyme dipeptidyl peptidase-4 (DPP-4), a well-known target for type 2 diabetes therapy. The researchers demonstrated that modifications of the piperidine scaffold, particularly at the 3-amino and carbamoylmethyl positions, could significantly enhance the binding affinity and selectivity of the resulting inhibitors. The study reported a series of derivatives with IC50 values in the low nanomolar range, suggesting the compound's potential for further optimization.

In another study, researchers explored the compound's utility in the development of novel γ-aminobutyric acid (GABA) receptor modulators. The structural features of benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate, including its flexible side chain and basic nitrogen, were found to be crucial for interacting with the GABA binding site. Preliminary in vitro assays indicated that certain derivatives exhibited promising anxiolytic and anticonvulsant activities, opening new avenues for the treatment of neurological disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate to improve yield and purity. A study published in Organic Process Research & Development reported a scalable, one-pot synthesis route that utilizes readily available starting materials and mild reaction conditions. This development is particularly significant for industrial applications, as it reduces production costs and environmental impact while maintaining high product quality.

The compound's potential in cancer research has also been investigated. A 2023 study demonstrated that benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate could serve as a precursor for the synthesis of histone deacetylase (HDAC) inhibitors. These inhibitors showed potent activity against various cancer cell lines, with some derivatives exhibiting selective toxicity toward tumor cells while sparing normal cells. The researchers attributed this selectivity to the unique structural features imparted by the piperidine core.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate. Pharmacokinetic studies have revealed that some derivatives suffer from poor oral bioavailability or rapid metabolism. Current research efforts are focused on structural modifications to improve these properties while maintaining biological activity. Recent computational modeling studies have provided valuable insights into structure-activity relationships, guiding the design of more drug-like molecules.

In conclusion, benzyl 3-amino-3-(carbamoylmethyl)piperidine-1-carboxylate (CAS: 2172177-69-2) continues to be a valuable scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. The latest research highlights its versatility as a synthetic intermediate and its potential for generating novel bioactive compounds. Future studies will likely focus on addressing the current limitations and exploring new therapeutic targets for this promising chemical entity.